3-(3-methoxyphenyl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 3-(3-methoxyphenyl)-2-(2-oxo-2-piperidin-1-ylethyl)sulfanyl-5H-pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C24H24N4O3S/c1-31-17-9-7-8-16(14-17)28-23(30)22-21(18-10-3-4-11-19(18)25-22)26-24(28)32-15-20(29)27-12-5-2-6-13-27/h3-4,7-11,14,25H,2,5-6,12-13,15H2,1H3
• InChI Key: KZDDHLKERHDGEN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)C3=C(C4=CC=CC=C4N3)N=C2SCC(=O)N5CCCCC5
• Molecular Formula: C24H24N4O3S
• Molecular Weight: 448.5 g/mol

Description

3-(3-methoxyphenyl)-2-((2-oxo-2-(piperidin-1-yl)ethyl)thio)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C24H24N4O3S and its molecular weight is 448.54. The purity is usually 95%.
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Scientific Research Applications

Insecticidal Activities

Pyridine derivatives, sharing structural similarity with the target compound, demonstrate significant insecticidal properties. For instance, certain pyridine derivatives have been synthesized and tested against the cowpea aphid, Aphis craccivora Koch, showing notable insecticidal activities. The potency of these derivatives suggests potential agricultural applications, contributing to pest management strategies (Bakhite et al., 2014).

Antimicrobial and Anti-Inflammatory Properties

Research on benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone reveals their promising antimicrobial and anti-inflammatory properties. These compounds have been tested as cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitors and exhibited notable analgesic and anti-inflammatory activities, indicating their potential in pharmaceutical applications (Abu‐Hashem et al., 2020).

Antitumor Properties and Pharmacological Applications

A series of aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones have shown significant results in pharmacological and antitumor assays. Specifically, compounds in this category have demonstrated inhibitory effects on c-Met/ALK dual inhibitor, indicating their potential in cancer treatment and pharmacological interventions (Li et al., 2013).

Antimicrobial Activities of Thiazole Derivatives

Thiazole derivatives synthesized from the reaction of ethoxy carbonyl methylene thiazol-4-one with various reagents have been studied for antimicrobial activities. These studies suggest their potential in combating microbial resistance and developing new antimicrobial agents (Wardkhan et al., 2008).